Cas no 16876-74-7 (Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-,phenylmethyl ester)

• Product Name: Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-,phenylmethyl ester
• CAS No: 16876-74-7
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 1349683
• PubChem ID: 758352
• Update Time: 2025-07-15

Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-,phenylmethyl ester
• benzyl (S)-(3-methyl-1-oxo-1-(phenylamino)butan-2-yl)carbamate
• benzyl N-[(2S)-1-anilino-3-methyl-1-oxobutan-2-yl]carbamate
• 16876-74-7
• BENZYL N-[(1S)-2-METHYL-1-(PHENYLCARBAMOYL)PROPYL]CARBAMATE
• BS-27520
• N-Phenyl L-Z-Valinamide

• Inchi： 1S/C19H22N2O3/c1-14(2)17(18(22)20-16-11-7-4-8-12-16)21-19(23)24-13-15-9-5-3-6-10-15/h3-12,14,17H,13H2,1-2H3,(H,20,22)(H,21,23)/t17-/m0/s1
• InChI Key： FNZWOLATMXPENQ-KRWDZBQOSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.16316
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43

Additional information on Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-,phenylmethyl ester

Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-, phenylmethyl ester (CAS No. 16876-74-7)

Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-, phenylmethyl ester (CAS No. 16876-74-7) is a chiral compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chiral structure of this compound makes it particularly valuable in the development of enantiomerically pure drugs, which often exhibit superior pharmacological properties compared to their racemic counterparts. The benzyloxycarbonyl (Cbz) protecting group on the nitrogen atom provides a convenient handle for further chemical modifications, allowing for the synthesis of complex molecules with high stereochemical control.

Recent studies have highlighted the importance of (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate in the synthesis of protease inhibitors and neurotransmitter modulators. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound serves as a crucial building block in the development of novel inhibitors targeting HIV protease, a key enzyme in the replication cycle of the human immunodeficiency virus (HIV). The ability to synthesize these inhibitors with high enantiomeric purity has significantly improved their therapeutic efficacy and reduced side effects.

In addition to its role in antiviral drug development, (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate has also been explored for its potential in treating neurological disorders. A 2022 study in *Bioorganic & Medicinal Chemistry* reported that this compound can be used to synthesize GABA receptor modulators, which have shown promise in the treatment of conditions such as anxiety and epilepsy. The chiral nature of the compound ensures that only the active enantiomer is present, enhancing its therapeutic potential and reducing off-target effects.

The synthetic route for (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate typically involves several key steps. First, the (S)-alanine derivative is protected with a Cbz group to form (S)-Cbz-alanine. This intermediate is then coupled with phenyl isocyanate to form the urea linkage. Finally, the resulting compound is esterified with benzyl alcohol to yield the desired product. This synthetic pathway has been optimized to achieve high yields and excellent enantiomeric purity, making it suitable for large-scale production.

The physical and chemical properties of (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate are well-characterized. It is a white crystalline solid with a melting point of approximately 85-87°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability under various conditions has been extensively studied, and it is generally stable under standard laboratory conditions.

In terms of safety and handling, (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate should be stored in a cool, dry place away from strong acids and bases. It is recommended to handle this compound using appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation.

The market demand for (S)-Phenyl N-(1-(benzyloxycarbonyl)-2-methylpropyl)carbamate continues to grow due to its wide-ranging applications in pharmaceutical research and development. Major pharmaceutical companies and academic research institutions are increasingly incorporating this compound into their drug discovery pipelines, driving innovation in areas such as antiviral therapy and neuropharmacology.

In conclusion, Carbamic acid, [(1S)-2-methyl-1-[(phenylamino)carbonyl]propyl]-, phenylmethyl ester (CAS No. 16876-74-7) is a versatile chiral intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an essential tool for developing new drugs with improved therapeutic profiles. As research in this field continues to advance, the importance of this compound is likely to grow further.